5-fluoro-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)benzo[b]thiophene-2-carboxamide

• IUPAC Name: 5-fluoro-N-[oxan-4-yl(pyridin-3-yl)methyl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C20H19FN2O2S/c21-16-3-4-17-15(10-16)11-18(26-17)20(24)23-19(13-5-8-25-9-6-13)14-2-1-7-22-12-14/h1-4,7,10-13,19H,5-6,8-9H2,(H,23,24)
• InChI Key: NHOBBHMDPBWEBH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(C2=CN=CC=C2)NC(=O)C3=CC4=C(S3)C=CC(=C4)F
• Molecular Formula: C20H19FN2O2S
• Molecular Weight: 370.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves complex organic reactions. For instance, the synthesis of 2H-Pyrans, a structural motif present in many natural products, involves the sequential performance of the Knoevenagel condensation and the electrocyclization reaction.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups including a pyridinyl group, a tetrahydro-2H-pyran-4-yl group, and a benzo[b]thiophene-2-carboxamide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. These could include properties such as its melting point, boiling point, solubility in various solvents, and stability under various conditions.

Scientific Research Applications

Synthetic Chemistry and Medicinal Chemistry

• Applications :
  • Suzuki Coupling Reactions : It participates in Suzuki coupling reactions, forming C-C bonds. .
  • .

Biological Activity and Drug Development

• Applications :
  • Anti-Inflammatory and Analgesic Properties : Specific derivatives exhibit anti-inflammatory and analgesic activities. .

Chemical Synthesis and Safety Considerations

• Applications :
  • Safety Precautions : Handle this compound with care, as it is sensitive to light and air. Avoid contact with oxygen to prevent oxidation. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s used as a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. These could include toxicity, flammability, and reactivity with other substances.

Future Directions

The future directions for research on this compound would depend on its potential applications. For instance, if it has potential uses in medicine, future research could focus on optimizing its synthesis, improving its efficacy, and minimizing its side effects.